Cas no 7369-50-8 (1-Ethyl-3-nitrobenzene)

1-Ethyl-3-nitrobenzene structure
1-Ethyl-3-nitrobenzene structure
Product Name:1-Ethyl-3-nitrobenzene
CAS No:7369-50-8
MF:C8H9NO2
MW:151.162562131882
MDL:MFCD00130058
CID:570701
PubChem ID:81836
Update Time:2025-04-19

1-Ethyl-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Ethyl-3-nitrobenzene
    • Benzene, 1-ethyl-3-nitro-
    • Nitrobenzene, 3-ethyl-
    • SCHEMBL132216
    • NS00037547
    • 7369-50-8
    • RXAKLPGKSXJZEF-UHFFFAOYSA-N
    • EINECS 230-923-6
    • MFCD00130058
    • UNII-437X9WL9JT
    • EN300-329567
    • Benzene,1-ethyl-3-nitro-
    • 1-NITRO-3-ETHYLBENZENE
    • 437X9WL9JT
    • DTXSID00223979
    • 3-ethylnitrobenzene
    • 1-ethyl-3-nitro-benzene
    • CS-0161703
    • C76351
    • DS-17885
    • FT-0651625
    • AKOS015917645
    • DTXCID80146470
    • MDL: MFCD00130058
    • Inchi: 1S/C8H9NO2/c1-2-7-4-3-5-8(6-7)9(10)11/h3-6H,2H2,1H3
    • InChI Key: RXAKLPGKSXJZEF-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)CC)=O

Computed Properties

  • Exact Mass: 151.06337
  • Monoisotopic Mass: 151.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 142
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Density: 1.1345
  • Melting Point: -37.9°C
  • Boiling Point: 242.55°C
  • Refractive Index: 1.5359 (estimate)
  • PSA: 43.14

1-Ethyl-3-nitrobenzene Pricemore >>

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